3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one

• IUPAC Name: (E)-3-(2,3-dichloroanilino)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H11Cl2NO2/c1-9-5-6-13(19-9)12(18)7-8-17-11-4-2-3-10(15)14(11)16/h2-8,17H,1H3/b8-7+
• InChI Key: KTMPGMGAQPANCB-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C=CNC2=C(C(=CC=C2)Cl)Cl
• Isomeric SMILES: CC1=CC=C(O1)C(=O)/C=C/NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NO2
• Molecular Weight: 296.1 g/mol

Description

3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DCPIB, and it is a potent inhibitor of volume-regulated anion channels (VRACs). VRACs are ion channels that play a crucial role in cell volume regulation, and their dysfunction has been implicated in various diseases, including cancer, cystic fibrosis, and stroke.

Mechanism of Action

DCPIB acts as a potent inhibitor of 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one by binding to a specific site on the channel protein. 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one are ion channels that regulate the movement of chloride and other anions across the cell membrane, and their dysfunction has been implicated in various diseases. By inhibiting 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one, DCPIB can modulate cell volume and ion homeostasis, leading to various physiological and pathological effects.
Biochemical and Physiological Effects:
DCPIB has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In general, DCPIB can modulate cell volume, ion homeostasis, and cell signaling pathways, leading to changes in cell proliferation, migration, apoptosis, and differentiation. DCPIB has also been found to have anti-inflammatory and neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

DCPIB has several advantages and limitations for lab experiments. One of the main advantages is its potency and selectivity for 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one, which allows for precise modulation of ion channel activity. DCPIB also has good solubility in aqueous solutions, making it easy to use in various experimental setups. However, DCPIB has some limitations, including its low stability in solution and its potential toxicity at high concentrations. Therefore, careful dose-response experiments and toxicity assays are required to ensure the safety and efficacy of DCPIB in lab experiments.

Future Directions

DCPIB has significant potential for future research and applications in various fields. Some of the future directions for DCPIB research include:
1. Developing more potent and selective VRAC inhibitors based on the DCPIB scaffold.
2. Studying the role of 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one in various diseases and identifying novel therapeutic targets.
3. Investigating the effects of DCPIB on other ion channels and cell signaling pathways.
4. Developing DCPIB-based drug delivery systems for targeted therapy.
5. Exploring the use of DCPIB as a tool compound for drug discovery and screening.
Conclusion:
In conclusion, DCPIB is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPIB is a potent inhibitor of 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one, and it has been extensively studied for its effects on cell volume regulation, ion homeostasis, and cell signaling pathways. DCPIB has several advantages and limitations for lab experiments, and it has significant potential for future research and applications in various fields.

Scientific Research Applications

DCPIB has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, DCPIB has been shown to inhibit 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one in astrocytes, leading to reduced edema and improved neurological outcomes in animal models of stroke and traumatic brain injury. In cancer research, DCPIB has been found to inhibit the proliferation and migration of cancer cells by blocking 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one. In drug discovery, DCPIB has been used as a tool compound to study the role of 3-[(2,3-dichlorophenyl)amino]-1-(5-methyl-2-furyl)-2-propen-1-one in various diseases and to screen for potential VRAC inhibitors.